An In-depth Technical Guide to the Structural Analysis of (2R,3S,4R)-2-(hydroxymethyl)tetrahydrothiophene-3,4-diol
An In-depth Technical Guide to the Structural Analysis of (2R,3S,4R)-2-(hydroxymethyl)tetrahydrothiophene-3,4-diol
This guide provides a comprehensive technical overview of the structural analysis of (2R,3S,4R)-2-(hydroxymethyl)tetrahydrothiophene-3,4-diol, a purine nucleoside analog with significant potential in oncological research.[1][2][3] Designed for researchers, scientists, and professionals in drug development, this document delves into the core analytical techniques required to unequivocally determine and characterize the molecular structure of this thiosugar. The methodologies outlined herein are grounded in established scientific principles and best practices to ensure data integrity and reproducibility.
Introduction: The Significance of (2R,3S,4R)-2-(hydroxymethyl)tetrahydrothiophene-3,4-diol
(2R,3S,4R)-2-(hydroxymethyl)tetrahydrothiophene-3,4-diol, with the molecular formula C₅H₁₀O₃S, is a fascinating molecule that holds promise as an antimetabolite in cancer therapy.[3][4] As a purine nucleoside analog, its mechanism of action is believed to involve the inhibition of DNA synthesis and the induction of apoptosis in rapidly proliferating cancer cells.[1][3][5] The precise stereochemistry of the molecule is critical to its biological activity, necessitating a rigorous and multifaceted approach to its structural elucidation. This guide will detail the key analytical workflows for confirming the identity, purity, and three-dimensional structure of this compound.
Table 1: Physicochemical Properties of (2R,3S,4R)-2-(hydroxymethyl)tetrahydrothiophene-3,4-diol
| Property | Value | Source |
| Molecular Formula | C₅H₁₀O₃S | PubChem[4] |
| Molecular Weight | 150.20 g/mol | MedChemExpress[3] |
| CAS Number | 190315-43-6 | MedChemExpress[3] |
| Appearance | Predicted: White to off-white solid | N/A |
| Solubility | Soluble in water (62.5 mg/mL) | MedChemExpress[3] |
Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Core Structure
NMR spectroscopy is the cornerstone of structural analysis for organic molecules, providing detailed information about the chemical environment of each atom. For (2R,3S,4R)-2-(hydroxymethyl)tetrahydrothiophene-3,4-diol, both ¹H and ¹³C NMR are indispensable.
Predicted ¹H NMR Spectral Analysis
The ¹H NMR spectrum will reveal the number of different types of protons and their connectivity. Based on the structure and data from analogous tetrahydrothiophene derivatives, the following proton signals are anticipated.[1][4][6][7]
Table 2: Predicted ¹H NMR Chemical Shifts and Multiplicities
| Proton Assignment | Predicted Chemical Shift (δ, ppm) | Predicted Multiplicity | Predicted Coupling Constants (J, Hz) | Rationale |
| H2 | ~4.0 - 4.2 | Doublet of doublets (dd) | J(H2,H3) ≈ 4-6 Hz, J(H2,CH₂) ≈ 5-7 Hz | Adjacent to the sulfur atom and a hydroxyl-bearing carbon, leading to a downfield shift. |
| H3 | ~3.8 - 4.0 | Triplet (t) | J(H3,H2) ≈ 4-6 Hz, J(H3,H4) ≈ 4-6 Hz | Attached to a carbon bearing a hydroxyl group. |
| H4 | ~3.9 - 4.1 | Triplet (t) | J(H4,H3) ≈ 4-6 Hz, J(H4,H5) ≈ 5-7 Hz | Attached to a carbon bearing a hydroxyl group. |
| H5 (α) | ~2.8 - 3.0 | Doublet of doublets (dd) | J(H5α,H5β) ≈ 12-14 Hz, J(H5α,H4) ≈ 5-7 Hz | Protons on the carbon adjacent to the sulfur atom. |
| H5 (β) | ~2.6 - 2.8 | Doublet of doublets (dd) | J(H5β,H5α) ≈ 12-14 Hz, J(H5β,H4) ≈ 7-9 Hz | Diastereotopic protons due to the chiral centers. |
| -CH₂OH | ~3.5 - 3.7 | Multiplet (m) | Protons of the hydroxymethyl group. | |
| -OH | Variable | Broad singlet (br s) | Chemical shift is dependent on solvent and concentration. |
Predicted ¹³C NMR Spectral Analysis
The ¹³C NMR spectrum will confirm the carbon framework of the molecule. Based on data for thiosugars and related polyols, the following chemical shifts are predicted.[8][9][10][11]
Table 3: Predicted ¹³C NMR Chemical Shifts
| Carbon Assignment | Predicted Chemical Shift (δ, ppm) | Rationale |
| C2 | ~60 - 65 | Carbon attached to the sulfur atom and the hydroxymethyl group. |
| C3 | ~70 - 75 | Carbon bearing a hydroxyl group. |
| C4 | ~70 - 75 | Carbon bearing a hydroxyl group. |
| C5 | ~30 - 35 | Carbon adjacent to the sulfur atom. |
| -CH₂OH | ~60 - 65 | Carbon of the hydroxymethyl group. |
Experimental Protocol for NMR Spectroscopy
-
Sample Preparation: Dissolve 5-10 mg of the purified compound in 0.5-0.7 mL of a suitable deuterated solvent (e.g., D₂O or DMSO-d₆).
-
Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion and resolution.
-
¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum.
-
¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum.
-
2D NMR Experiments: To unequivocally assign all proton and carbon signals and confirm the stereochemistry, perform two-dimensional NMR experiments, including:
-
COSY (Correlation Spectroscopy): To identify proton-proton couplings.
-
HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.
-
HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range proton-carbon correlations.
-
NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of protons, which is crucial for confirming the relative stereochemistry.
-
Caption: NMR Spectroscopy Experimental Workflow.
Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation
Mass spectrometry is a powerful technique for determining the molecular weight of a compound and gaining insights into its structure through fragmentation analysis.
Expected Fragmentation Pattern
Upon ionization in the mass spectrometer, (2R,3S,4R)-2-(hydroxymethyl)tetrahydrothiophene-3,4-diol is expected to produce a molecular ion peak ([M]⁺ or [M+H]⁺) and several characteristic fragment ions.[12][13][14][15][16]
Table 4: Predicted Mass Spectrometry Fragments
| m/z Value | Proposed Fragment | Rationale for Fragmentation |
| 151 | [M+H]⁺ | Protonated molecular ion (in ESI+). |
| 149 | [M-H]⁻ | Deprotonated molecular ion (in ESI-). |
| 133 | [M-H₂O+H]⁺ | Loss of a water molecule. |
| 119 | [M-CH₂OH+H]⁺ | Loss of the hydroxymethyl radical. |
| 103 | [M-H₂O-CH₂OH+H]⁺ | Sequential loss of water and hydroxymethyl radical. |
| 91 | [C₄H₇S]⁺ | Cleavage of the tetrahydrothiophene ring. |
Experimental Protocol for Mass Spectrometry
-
Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol or acetonitrile/water).
-
Instrumentation: Utilize a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) for accurate mass measurements.
-
Ionization: Electrospray ionization (ESI) is a suitable soft ionization technique for this polar molecule.
-
MS¹ Analysis: Acquire a full scan mass spectrum to determine the accurate mass of the molecular ion.
-
MS² (Tandem MS) Analysis: Select the molecular ion for collision-induced dissociation (CID) to generate a fragmentation spectrum, which can be used to confirm the structure.
Caption: Mass Spectrometry Experimental Workflow.
X-ray Crystallography: Unambiguous Determination of Stereochemistry
For an unambiguous determination of the absolute stereochemistry, single-crystal X-ray crystallography is the gold standard.[3][7] This technique provides a three-dimensional model of the molecule as it exists in the crystalline state.
Crystallization Protocol
Growing high-quality single crystals of small, polar molecules can be challenging. The following methods are recommended.[3][17][18][19][20]
-
Solvent Selection: Screen a range of polar solvents in which the compound has moderate solubility (e.g., water, ethanol, isopropanol, acetonitrile).
-
Slow Evaporation: Prepare a saturated solution of the compound and allow the solvent to evaporate slowly at a constant temperature.
-
Vapor Diffusion:
-
Hanging Drop: Place a drop of the concentrated sample solution on a siliconized coverslip and invert it over a reservoir containing a precipitant solution.
-
Sitting Drop: Place a drop of the concentrated sample solution in a well next to a larger reservoir of precipitant.
-
-
Solvent Layering: Carefully layer a less polar solvent (in which the compound is insoluble) on top of a concentrated solution of the compound in a more polar solvent.
Data Collection and Structure Refinement
-
Crystal Mounting: Mount a suitable single crystal on a goniometer head.
-
Data Collection: Collect diffraction data using a single-crystal X-ray diffractometer.
-
Structure Solution and Refinement: Solve the crystal structure using direct methods or Patterson methods, and refine the structural model to obtain accurate bond lengths, bond angles, and the absolute configuration.
Caption: X-ray Crystallography Experimental Workflow.
Biological Context: Mechanism of Action as a Nucleoside Analog
(2R,3S,4R)-2-(hydroxymethyl)tetrahydrothiophene-3,4-diol is classified as a purine nucleoside analog, a class of compounds known for their anticancer properties.[1][3][5][21][22][23] The proposed mechanism of action involves cellular uptake and subsequent phosphorylation to its active triphosphate form. This activated analog can then interfere with nucleic acid metabolism in two primary ways:
-
Inhibition of DNA Polymerase: The triphosphate analog can act as a competitive inhibitor of DNA polymerase, thereby halting DNA replication.
-
Incorporation into DNA: The analog can be incorporated into the growing DNA strand, leading to chain termination and the induction of apoptosis.
Caption: Proposed Mechanism of Action Pathway.
Conclusion
The structural analysis of (2R,3S,4R)-2-(hydroxymethyl)tetrahydrothiophene-3,4-diol requires a synergistic application of advanced analytical techniques. NMR spectroscopy provides the foundational map of the molecular structure, mass spectrometry confirms the molecular weight and offers clues to its composition, and X-ray crystallography delivers the definitive three-dimensional structure, including the absolute stereochemistry. A thorough understanding of its structure is paramount for elucidating its biological mechanism and for the rational design of more potent and selective anticancer agents.
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